Cas no 135447-73-3 (N-BIOTINYL-12-AMINODODECANOIC ACID)

• Product Name: N-BIOTINYL-12-AMINODODECANOIC ACID
• CAS No: 135447-73-3
• MF: C₂₂H₃₉N₃O₄S
• MW: 441.627764940262
• CID: 824732
• PubChem ID: 20660405
• Update Time: 2025-06-18

N-BIOTINYL-12-AMINODODECANOIC ACID Chemical and Physical Properties

Names and Identifiers

• N-BIOTINYL-12-AMINODODECANOIC ACID
• N-biotinyl-dodecanoic acid
• 12-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]dodecanoic acid
• 12:0 N-Biotinyl Fatty Acid
• 12-[[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]dodecanoic Acid
• SCHEMBL1270494
• AKOS027447084
• 135447-73-3
• DTXSID10609301
• G91250
• 12-(5-((3AS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)dodecanoic acid
• 12-({5-[(3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}amino)dodecanoic acid
• J-006699
• DB-255643
• PD088763

• MDL： MFCD00467145
• Inchi： 1S/C22H39N3O4S/c26-19(13-10-9-12-18-21-17(16-30-18)24-22(29)25-21)23-15-11-7-5-3-1-2-4-6-8-14-20(27)28/h17-18,21H,1-16H2,(H,23,26)(H,27,28)(H2,24,25,29)/t17-,18-,21-/m0/s1
• InChI Key： ALIFRMFPRBTNNH-WFXMLNOXSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCCCCCCCCCC(=O)O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 441.26600
• Monoisotopic Mass: 441.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.113
• Melting Point: 215-217°C
• Boiling Point: 735°C at 760 mmHg
• Flash Point: 398.3°C
• Refractive Index: 1.517
• PSA: 139.81000
• LogP: 4.62310

N-BIOTINYL-12-AMINODODECANOIC ACID Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on N-BIOTINYL-12-AMINODODECANOIC ACID

Professional Introduction to N-BIOTINYL-12-AMINODODECANOIC ACID (CAS No. 135447-73-3)

N-BIOTINYL-12-AMINODODECANOIC ACID (CAS No. 135447-73-3) is a specialized biochemical compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, characterized by its unique structure and functional properties, plays a pivotal role in various applications ranging from drug development to diagnostic assays. The N-biotinyl moiety, a derivative of biotin, enhances the compound's binding affinity and stability, making it an invaluable tool in biochemical interactions.

The synthesis and application of N-BIOTINYL-12-AMINODODECANOIC ACID have been extensively studied in recent years, particularly in the context of targeted drug delivery systems. The long aliphatic chain, represented by the dodecanoyl group, provides a hydrophobic anchor that facilitates the compound's integration into lipid-based nanoparticles. This feature is particularly advantageous for enhancing the bioavailability and therapeutic efficacy of small molecule drugs and therapeutic proteins.

Recent advancements in nanotechnology have highlighted the potential of N-BIOTINYL-12-AMINODODECANOIC ACID as a key component in the development of smart drug delivery systems. These systems are designed to release therapeutic agents in a controlled manner, thereby optimizing treatment outcomes. The biotinylated moiety not only improves the stability of the drug payload but also enables specific targeting of diseased cells or tissues. This has opened up new avenues for treating conditions such as cancer, where precise targeting is crucial for minimizing side effects and maximizing therapeutic benefits.

In addition to its role in drug delivery, N-BIOTINYL-12-AMINODODECANOIC ACID has been explored for its applications in diagnostic assays. The high affinity of biotin for streptavidin and avidin has been leveraged to develop highly sensitive and specific detection methods for various biomolecules. These assays are particularly useful in clinical diagnostics, where early detection of disease markers can significantly improve patient outcomes. The compound's ability to form stable complexes with these biomolecules makes it an ideal candidate for use in ELISA (Enzyme-Linked Immunosorbent Assay) and other immunoassay techniques.

The chemical properties of N-BIOTINYL-12-AMINODODECANOIC ACID also make it a valuable tool in proteomics and genomics research. The biotinyl group can be used to tag proteins or nucleic acids, facilitating their purification and analysis. This has been particularly useful in studying protein-protein interactions and gene expression patterns. The compound's stability under various experimental conditions ensures reliable results, making it a preferred choice for researchers worldwide.

Furthermore, the versatility of N-BIOTINYL-12-AMINODODECANOIC ACID extends to its use in bioconjugation chemistry. The amine functional group at the 12-position allows for further chemical modifications, enabling the creation of complex bioconjugates with tailored properties. These bioconjugates have found applications in various fields, including immunotherapy and vaccine development. By linking antibodies or other biomolecules to N-BIOTINYL-12-AMINODODECANOIC ACID, researchers can develop novel therapeutic agents that exhibit enhanced specificity and efficacy.

The growing interest in green chemistry has also spurred research into sustainable synthesis methods for N-BIOTINYL-12-AMINODODECANOIC ACID. Researchers are exploring enzymatic pathways and biocatalysis as alternative synthetic routes to reduce environmental impact. These efforts align with global initiatives aimed at promoting sustainable practices in pharmaceutical manufacturing. By adopting greener synthetic methods, the industry can minimize waste generation and energy consumption while maintaining high-quality standards.

In conclusion, N-BIOTINYL-12-AMINODODECANOIC ACID (CAS No. 135447-73-3) is a multifunctional compound with broad applications in pharmaceuticals, diagnostics, and biotechnology. Its unique structural features and functional properties make it an indispensable tool for researchers seeking innovative solutions to complex biological challenges. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving advancements across multiple scientific disciplines.